![molecular formula C17H21N3O2 B6490925 6-(azepan-1-yl)-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione CAS No. 847399-41-1](/img/structure/B6490925.png)
6-(azepan-1-yl)-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(azepan-1-yl)-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, also known as 6-AZP-4-MPD, is an organic compound belonging to the class of pyrimidines. It is a cyclic compound with a molecular weight of 296.36 g/mol and a melting point of 82°C. 6-AZP-4-MPD is an important intermediate in the synthesis of several pharmaceutical compounds and has been studied extensively for its potential applications in the medical field.
Scientific Research Applications
6-(azepan-1-yl)-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been widely studied for its potential applications in the medical field. It has been investigated for its use as an anti-inflammatory, anti-cancer, and anti-viral agent. In addition, it has been studied for its potential use as an antioxidant, a neuroprotective agent, and a modulator of the immune system. It has also been studied for its potential use in the treatment of diabetes, obesity, and neurodegenerative diseases.
Mechanism of Action
The exact mechanism of action of 6-(azepan-1-yl)-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is not fully understood. However, it is thought to exert its effects by modulating the activity of several enzymes involved in the metabolism of carbohydrates, lipids, and proteins. It is also believed to modulate the expression of several genes involved in the regulation of cell growth and differentiation. In addition, it is thought to modulate the activity of several receptors involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, and to reduce the expression of several genes involved in inflammation. In addition, it has been shown to reduce the production of reactive oxygen species and to modulate the activity of several enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Furthermore, it has been shown to modulate the expression of several genes involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(azepan-1-yl)-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione in laboratory experiments include its low cost and ease of synthesis. In addition, it has a low toxicity and is stable in aqueous solutions. However, there are some limitations to its use in laboratory experiments. For example, it has a relatively low solubility in water and is unstable in organic solvents. Furthermore, it is not very soluble in organic solvents and can be difficult to purify.
Future Directions
For research on 6-(azepan-1-yl)-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione include further investigations into its potential use as an anti-inflammatory, anti-cancer, and anti-viral agent. In addition, further research could be conducted into its potential use as an antioxidant, a neuroprotective agent, and a modulator of the immune system. Furthermore, further research could be conducted into its potential use in the treatment of diabetes, obesity, and neurodegenerative diseases. Finally, further research could be conducted into its mechanism of action and its biochemical and physiological effects.
Synthesis Methods
6-(azepan-1-yl)-3-(4-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione can be synthesized by a number of different methods. One of the most common methods is the condensation reaction of 4-methylphenyl isocyanate with 1,2,3,4-tetrahydropyrimidine in the presence of a base such as sodium hydroxide. The reaction is carried out in an inert atmosphere and the product is isolated by precipitation or recrystallization. Other methods for the synthesis of this compound include the reaction of 4-methylphenyl isocyanate with 1,2,3,4-tetrahydropyrimidine-2,4-dione, the reaction of 4-methylphenyl isocyanate with 6-azepan-1-yl pyrimidine-2,4-dione, and the reaction of 4-methylphenyl isocyanate with 6-azepan-1-yl-1,2,3,4-tetrahydropyrimidine.
properties
IUPAC Name |
6-(azepan-1-yl)-3-(4-methylphenyl)-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2/c1-13-6-8-14(9-7-13)20-16(21)12-15(18-17(20)22)19-10-4-2-3-5-11-19/h6-9,12H,2-5,10-11H2,1H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PADWIGXECYZADR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C=C(NC2=O)N3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.